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Compound of Interest

Compound Name: 2-Bromo-1h-phenalen-1-one

Cat. No.: B15492300

For Immediate Reference: Treat 2-Bromo-1h-phenalen-1-one as Hazardous Waste. Due to its
chemical structure as a brominated organic compound and the known hazards of its parent
compound, phenalen-1-one, all researchers, scientists, and drug development professionals
must handle the disposal of 2-Bromo-1h-phenalen-1-one with stringent safety protocols. This
guide provides essential, immediate safety and logistical information for its proper disposal.

While a specific Safety Data Sheet (SDS) for 2-Bromo-1h-phenalen-1-one is not readily
available in public databases, the following procedures are based on the known hazards of
phenalen-1-one and the general guidelines for the disposal of halogenated organic
compounds. Phenalen-1-one is known to be a photosensitizer and can be toxic to aquatic life.
[1] It is also classified as an irritant, causing skin and eye irritation, and may cause respiratory
irritation.[2] The presence of a bromine atom likely enhances these toxicological properties.
Therefore, it is imperative to manage this compound as hazardous material.

Immediate Safety and Handling for Disposal

Prior to initiating any disposal procedures, ensure that appropriate Personal Protective
Equipment (PPE) is worn, including but not limited to:

o Chemical-resistant gloves (nitrile or neoprene)
o Safety goggles or a face shield

e Alab coat

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15492300?utm_src=pdf-interest
https://www.benchchem.com/product/b15492300?utm_src=pdf-body
https://www.benchchem.com/product/b15492300?utm_src=pdf-body
https://www.benchchem.com/product/b15492300?utm_src=pdf-body
https://www.osti.gov/biblio/6605419
https://pubchem.ncbi.nlm.nih.gov/compound/Phenalen-1-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15492300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

All handling of 2-Bromo-1h-phenalen-1-one, including preparation for disposal, should be
conducted within a certified chemical fume hood to prevent inhalation of any dust or vapors.

Step-by-Step Disposal Protocol
o Waste Identification and Segregation:

o Clearly label a dedicated, leak-proof, and chemically compatible waste container as
"Hazardous Waste: 2-Bromo-1h-phenalen-1-one".

o Crucially, do not mix this brominated organic waste with non-halogenated chemical waste.
[3] Co-mingling can complicate the disposal process and significantly increase costs.

o Waste Collection:

o Collect all materials contaminated with 2-Bromo-1h-phenalen-1-one, including unused
product, reaction byproducts, contaminated labware (e.g., filter paper, weighing boats),
and personal protective equipment, in the designated hazardous waste container.

o For liquid waste containing this compound, use a separate, clearly labeled container.
o Container Management:
o Keep the hazardous waste container securely sealed when not in use.

o Store the container in a designated, well-ventilated, and secondary containment area
away from incompatible materials.

¢ Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

o Provide them with as much information as possible about the waste, including the
chemical name and any known or suspected hazards.

e Record Keeping:
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o Maintain accurate records of the amount of 2-Bromo-1h-phenalen-1-one being disposed

of, in accordance with your institution's and local regulations.

Quantitative Data Summary

Parameter

Valuel/Information

Source/Rationale

Hazard Classification (Inferred)

Hazardous Waste, Irritant,

Potential Environmental Toxin

Based on data for phenalen-1-
one[1][2] and general
classification of brominated

organic compounds.

Primary Disposal Method

Incineration at a licensed

hazardous waste facility

General best practice for
halogenated organic

compounds.[3]

Prohibited Disposal Methods

Drain disposal, regular trash

disposal

To prevent environmental

contamination.

Personal Protective Equipment

Chemical-resistant gloves,
safety goggles/face shield, lab
coat

Standard laboratory safety
protocol for hazardous

chemicals.

Disposal Workflow Diagram
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Disposal Workflow for 2-Bromo-1h-phenalen-1-one
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Caption: Decision-making and procedural flow for the safe disposal of 2-Bromo-1h-phenalen-
1-one.

By adhering to these procedures, researchers and laboratory personnel can ensure the safe
and environmentally responsible disposal of 2-Bromo-1h-phenalen-1-one, thereby protecting
themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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